N-(4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzenecarboxamide

• IUPAC Name: N-[4-(3-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C15H8ClF3N2OS2/c16-10-4-5-23-12(10)11-7-24-14(20-11)21-13(22)8-2-1-3-9(6-8)15(17,18)19/h1-7H,(H,20,21,22)
• InChI Key: VPNWPIXWWDYHHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=NC(=CS2)C3=C(C=CS3)Cl
• Molecular Formula: C15H8ClF3N2OS2
• Molecular Weight: 388.8 g/mol

Description

N-(4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzenecarboxamide is a useful research compound. Its molecular formula is C15H8ClF3N2OS2 and its molecular weight is 388.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methods for synthesizing various thiazole and thiophene derivatives, which are structurally related to the chemical compound . These methods often involve reactions of thiohydrazides with chloroacetyl chlorides or the cyclization of thioamide with chloroacetoacetate, yielding compounds with potential biological activity (Abadleh et al., 2021; Li-jua, 2015). These synthetic routes are crucial for developing new pharmaceuticals and materials with specific desired properties.

Biological Activities and Potential Therapeutic Applications

Various studies have explored the biological activities of compounds structurally similar to "N-(4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzenecarboxamide," including their potential as anticancer and antimicrobial agents. For example, compounds with the thiazole and thiophene core have demonstrated significant antitumor effects (Ostapiuk et al., 2017) and antimicrobial properties (Bikobo et al., 2017). Such findings underscore the potential of thiazole and thiophene derivatives in developing new treatments for cancer and infectious diseases.

Antioxidant Properties

The antioxidant properties of new thiazole derivatives have also been investigated, with some compounds showing potent antioxidant activity. This suggests potential applications in mitigating oxidative stress-related conditions (Jaishree et al., 2012).